1'-[(2-Chlorophenyl)methyl]-5-phenylspiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one

• CAS No.: 331458-02-7
• Product Name: 1'-[(2-Chlorophenyl)methyl]-5-phenylspiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one
• Molecular Formula: C22H16ClN3OS
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 1'-[(2-chlorophenyl)methyl]-5-phenylspiro[3H-1,3,4-thiadiazole-2,3'-indole]-2'-one
• Standard InChI: InChI=1S/C22H16ClN3OS/c23-18-12-6-4-10-16(18)14-26-19-13-7-5-11-17(19)22(21(26)27)25-24-20(28-22)15-8-2-1-3-9-15/h1-13,25H,14H2
• Standard InChIKey: PMADITKBVODKSF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NNC3(S2)C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5Cl
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC3(S2)C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5Cl
• Appearance: Solid powder
• Description: CFM-4 is a CARP-1 mimetic. It acts by enhancing CARP-1 expression and inducing G2/M cell cycle arrest.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CFM-4; CFM 4; CFM4
• Reference: 1: Cheriyan VT, Alsaab HO, Sekhar S, Stieber C, Kesharwani P, Sau S, Muthu M, Polin LA, Levi E, Iyer AK, Rishi AK. A CARP-1 functional mimetic loaded vitamin E-TPGS micellar nano-formulation for inhibition of renal cell carcinoma. Oncotarget. 2017 Sep 5;8(62):104928-104945. doi: 10.18632/oncotarget.20650. eCollection 2017 Dec 1. PubMed PMID: 29285223; PubMed Central PMCID: PMC5739610.; 2: Cheriyan VT, Muthu M, Patel K, Sekhar S, Rajeswaran W, Larsen SD, Polin L, Levi E, Singh M, Rishi AK. CARP-1 functional mimetics are novel inhibitors of drug-resistant triple negative breast cancers. Oncotarget. 2016 Nov 8;7(45):73370-73388. doi: 10.18632/oncotarget.12333. PubMed PMID: 27687593; PubMed Central PMCID: PMC5341985.; 3: Muthu M, Somagoni J, Cheriyan VT, Munie S, Levi E, Ashour AE, Yassin AE, Alafeefy AM, Sochacki P, Polin LA, Reddy KB, Larsen SD, Singh M, Rishi AK. Identification and Testing of Novel CARP-1 Functional Mimetic Compounds as Inhibitors of Non-Small Cell Lung and Triple Negative Breast Cancers. J Biomed Nanotechnol. 2015 Sep;11(9):1608-27. PubMed PMID: 26485930; PubMed Central PMCID: PMC5090172.; 4: Chukkapalli S, Levi E, Rishi AK, Datta NS. PTHrP attenuates osteoblast cell death and apoptosis induced by a novel class of anti-cancer agents. Endocrine. 2016 Mar;51(3):534-44. doi: 10.1007/s12020-015-0699-2. Epub 2015 Aug 11. PubMed PMID: 26260694.; 5: Muthu M, Cheriyan VT, Rishi AK. CARP-1/CCAR1: a biphasic regulator of cancer cell growth and apoptosis. Oncotarget. 2015 Mar 30;6(9):6499-510. Review. PubMed PMID: 25894788; PubMed Central PMCID: PMC4466629.; 6: Muthu M, Cheriyan VT, Munie S, Levi E, Frank J, Ashour AE, Singh M, Rishi AK. Mechanisms of neuroblastoma cell growth inhibition by CARP-1 functional mimetics. PLoS One. 2014 Jul 17;9(7):e102567. doi: 10.1371/journal.pone.0102567. eCollection 2014. PubMed PMID: 25033461; PubMed Central PMCID: PMC4102511.; 7: Jamal S, Cheriyan VT, Muthu M, Munie S, Levi E, Ashour AE, Pass HI, Wali A, Singh M, Rishi AK. CARP-1 functional mimetics are a novel class of small molecule inhibitors of malignant pleural mesothelioma cells. PLoS One. 2014 Mar 5;9(3):e89146. doi: 10.1371/journal.pone.0089146. eCollection 2014. PubMed PMID: 24598827; PubMed Central PMCID: PMC3943785.; 8: Ashour AE, Jamal S, Cheryan VT, Muthu M, Zoheir KM, Alafeefy AM, Abd-Allah AR, Levi E, Tarca AL, Polin LA, Rishi AK. CARP-1 functional mimetics: a novel class of small molecule inhibitors of medulloblastoma cell growth. PLoS One. 2013 Jun 24;8(6):e66733. doi: 10.1371/journal.pone.0066733. Print 2013. PubMed PMID: 23826121; PubMed Central PMCID: PMC3691183.; 9: Puliyappadamba VT, Wu W, Bevis D, Zhang L, Polin L, Kilkuskie R, Finley RL Jr, Larsen SD, Levi E, Miller FR, Wali A, Rishi AK. Antagonists of anaphase-promoting complex (APC)-2-cell cycle and apoptosis regulatory protein (CARP)-1 interaction are novel regulators of cell growth and apoptosis. J Biol Chem. 2011 Nov 4;286(44):38000-17. doi: 10.1074/jbc.M111.222398. Epub 2011 Sep 8. PubMed PMID: 21903591; PubMed Central PMCID: PMC3207393.; 10: Rizzo M, De Sarro G, Zappalà M, Chimirri A. Determination of new 2,3-benzodiazepines in rat plasma using high-performance liquid chromatography with ultraviolet detection. J Chromatogr B Biomed Sci Appl. 1999 Aug 20;731(2):207-15. PubMed PMID: 10510773.; 11: De Sarro G, Rizzo M, Spagnolo C, Gitto R, De Sarro A, Scotto G, Zappala M, Chimirri A. Anticonvulsant activity and plasma level of 2,3-benzodiazepin-4-ones (CFMs) in genetically epilepsy-prone rats. Pharmacol Biochem Behav. 1999 Aug;63(4):621-7. PubMed PMID: 10462191.
• PubChem Compound: 2871439
• Last Modified: Nov 11 2021